Cas no 1997415-88-9 ((2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid)

• Product Name: (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid
• CAS No: 1997415-88-9
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6416729
• PubChem ID: 165790374
• Update Time: 2025-05-24

(2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid
• EN300-1298747
• 1997415-88-9

• Inchi： 1S/C8H15F2NO2/c1-7(2,8(3,9)10)4-5(11)6(12)13/h5H,4,11H2,1-3H3,(H,12,13)/t5-/m1/s1
• InChI Key： DRVRTOBXJHPVCG-RXMQYKEDSA-N
• SMILES： FC(C)(C(C)(C)C[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid

Comprehensive Analysis of (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid (CAS No. 1997415-88-9)

The compound (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid (CAS No. 1997415-88-9) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the difluoro and dimethyl substitutions, make it a valuable building block for drug discovery and peptide synthesis. Researchers are particularly interested in its potential applications in targeting metabolic pathways and enzyme inhibition, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for fluorinated amino acids like (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid has surged due to their enhanced metabolic stability and bioavailability. This compound's chiral center at the 2-position (2R configuration) is critical for its biological activity, as enantiopure compounds often exhibit superior pharmacological profiles. The presence of difluoro groups further enhances its lipophilicity, making it a promising candidate for crossing cell membranes—a hot topic in drug delivery research.

From a synthetic chemistry perspective, the preparation of CAS No. 1997415-88-9 involves sophisticated techniques such as asymmetric catalysis and fluorination strategies. These methods are frequently searched by chemists in academic and industrial settings, reflecting the growing interest in sustainable and scalable synthetic routes. The compound's 4,4-dimethylhexanoic acid backbone also contributes to its steric stability, a feature highly sought after in the design of protease-resistant peptides.

The applications of (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid extend beyond pharmaceuticals. It is being explored in agrochemicals for its potential to modulate plant growth hormones, a trending topic in sustainable agriculture. Additionally, its role in bioconjugation and probe development for imaging studies aligns with the rise of diagnostic tools in precision oncology. These interdisciplinary applications highlight its versatility and relevance in cutting-edge research.

Quality control and analytical characterization of CAS No. 1997415-88-9 are paramount, given its use in high-value research. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its enantiomeric purity and structural integrity. These keywords are frequently associated with user queries about compound validation, underscoring the importance of rigorous quality standards in chemical synthesis.

In conclusion, (2R)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid represents a fascinating intersection of synthetic chemistry, drug discovery, and materials science. Its unique fluorination pattern and chirality offer endless possibilities for innovation, making it a compound of enduring interest in both academic and industrial research. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.